3-Phenyl-1,2,3-benzotriazin-4(3H)-one

• IUPAC Name: 3-phenyl-1,2,3-benzotriazin-4-one
• InChI: InChI=1S/C13H9N3O/c17-13-11-8-4-5-9-12(11)14-15-16(13)10-6-2-1-3-7-10/h1-9H
• InChI Key: OSZDOFKUFXEPNC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3N=N2
• Molecular Formula: C13H9N3O
• DSSTOX Substance ID: DTXSID10940928
• Molecular Weight: 223.23 g/mol
• CAS RN: 19263-30-0

Description

3-Phenyl-1,2,3-benzotriazin-4(3H)-one, also known as PBT-1, is a small molecule that has gained significant attention in the field of biomedical research due to its potential therapeutic applications. PBT-1 has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for the development of new drugs and treatments.

Scientific Research Applications

Chemical Transformations and Syntheses

• 3-Phenyl-1,2,3-benzotriazin-4(3H)-one is utilized in novel chemical reactions, such as the formation of 3-substituted 1,2,3-benzotriazin-4(3H)-one 1-oxides through peracid oxidation. This process demonstrates the chemical versatility of the compound in generating various derivatives (Boulton et al., 1989).
• It reacts with internal and terminal alkynes in the presence of a nickel(0)/phosphine catalyst, leading to the synthesis of 1(2H)-isoquinolones, showcasing its potential in facilitating denitrogenative activation and insertion reactions (Miura, Yamauchi, & Murakami, 2008).

Photolysis and Thermal Decomposition Studies

• Investigations into the thermal decomposition and rearrangement of 3-aryl-1,2,3-benzotriazin-4(3H)-ones reveal the formation of various compounds like 9-acridones, highlighting its stability and reactivity under thermal stress (Barker, Paterson, Smalley, & Suschitzky, 1979).
• Studies on the photolysis of 3-arylbenzotriazinones in certain conditions also result in the formation of 9-acridones, although with varying yields, emphasizing the sensitivity of 3-Phenyl-1,2,3-benzotriazin-4(3H)-one to light-induced reactions (Hey, Rees, & Todd, 1968).

Applications in Pharmaceutical Synthesis

• This compound has been studied for its role in the synthesis of various pharmaceuticals. For example, it has been used in the synthesis of antimycobacterial and antifungal agents, demonstrating its potential as a precursor in medicinal chemistry (Kubicová et al., 2000).

Advanced Synthesis Techniques

• Advanced synthesis techniques involving 1,2,3-benzotriazin-4(3H)-one derivatives have been developed, such as a sequential one-pot preparation method employing key Cp*Co(III)-catalyzed C-H amidation steps. This showcases the compound's utility in complex chemical syntheses (Chirila et al., 2018).

Energetic and Structural Studies

• Comprehensive studies on the energetics and structure of 1,2,3-benzotriazin-4(3H)-one and its tautomers have been conducted, providing insights into its thermodynamic properties and potential applications in material science (Miranda et al., 2011).

Q & A

Q1: The research mentions that closing the ring to form 3-Phenyl-1,2,3-benzotriazin-4(3H)-ones from 2-amino-N-phenylbenzamides generally decreased antifungal and antimycobacterial activity. What is the suggested reason for this observation?

A1: The study suggests that the reduced activity of 3-Phenyl-1,2,3-benzotriazin-4(3H)-ones is likely due to their lower aqueous solubility. [] This limited solubility may hinder the compound's ability to effectively penetrate the hydrophilic regions of cell membranes, thus reducing its interaction with potential targets and diminishing its overall biological activity.